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Compound of Interest

Compound Name: Neogen

Cat. No.: B8528818 Get Quote

These application notes provide a detailed overview and protocols for the use of Neogen's

Reveal® 3-D lateral flow devices for the qualitative detection of food allergens. The information

is intended for researchers, scientists, and drug development professionals utilizing these

assays for allergen detection in various samples.

Principle of the Assay
Neogen's Reveal 3-D lateral flow tests are immunochromatographic assays designed for the

rapid and simple detection of specific allergen proteins.[1] The test strip contains antibodies

specific to the target allergen. When a sample extract is applied to the device, it migrates along

the strip. If the target allergen is present, it will bind to specific antibody-particle complexes,

forming a visible line in the test region.[1] The Reveal 3-D tests feature a three-line readout: a

control line to confirm the test is working correctly, a test line to indicate the presence of the

allergen, and an overload line to prevent false negatives in cases of high allergen

concentration.[2]

Quantitative Data Summary
The following tables summarize the limit of detection (LOD) for various Neogen Reveal 3-D

allergen tests across different sample types. This data is compiled from Neogen's validation

reports and product information.

Table 1: Limit of Detection for Reveal 3-D for Total Milk
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Sample Type Limit of Detection (LOD)

Buffer 5 ppm total milk

Stainless Steel Swab 20 µ g/100 cm²

Soy Milk 5 ppm total milk

Orange Juice 5 ppm total milk

Clean-in-Place (CIP) Rinses 5 ppm total milk

Sorbet 5 ppm total milk

Table 2: Limit of Detection for Reveal 3-D for Soy
Sample Type Limit of Detection (LOD)

Buffer 5 ppm total soy

Stainless Steel, Plastic, Non-stick Surfaces 2 µ g/100 cm²

Spiked Commodities and Sanitizers Positive at 5 ppm

Table 3: Limit of Detection for Reveal 3-D for Egg
Sample Type Limit of Detection (LOD)

Buffer and Food 5 ppm whole egg

Stainless Steel, Plastic, Non-stick Surfaces 10 µ g/100 cm² whole egg

Experimental Protocols
The following are detailed protocols for common applications of Neogen's Reveal 3-D lateral

flow allergen tests.

Protocol 1: Environmental Surface Swabbing
This protocol describes the procedure for collecting and testing samples from environmental

surfaces.
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Materials:

Reveal 3-D test kit (includes test devices, extraction buffer, sample tubes and caps, sterile

swabs)

Swab wetting solution (if testing a dry surface)

Procedure:

Allow the test kit to come to room temperature for 20-30 minutes before use.

For each surface to be tested, label a sample tube.

Add the contents of one extraction buffer sachet to each labeled sample tube.

If swabbing a dry surface, moisten the swab with the provided swab wetting solution. For wet

surfaces, do not pre-moisten the swab.

Define a 10 x 10 cm sampling area. Swab the entire area using a crosshatch technique

(side-to-side and then top-to-bottom), rotating the swab as you sample.

Place the swab back into the sample tube containing the extraction buffer.

Break the swab shaft at the scored mark, leaving the swab tip in the tube.

Cap the tube securely and shake vigorously for one minute. The sample is now ready for

testing.

Remove a Reveal 3-D test device from its foil pouch.

Fill the lid of the sample tube with the extracted sample.

Dip the test device into the liquid in the lid, ensuring the cavity is saturated.

Hold the device in the liquid until you see the liquid begin to migrate up the test window.

Place the device on a flat surface and allow it to develop for 5 minutes.

Read and interpret the results within one minute of the 5-minute development time.
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Protocol 2: Clean-in-Place (CIP) Rinse Water Testing
This protocol outlines the steps for testing rinse water samples for the presence of allergens.

Materials:

Reveal 3-D test kit (includes test devices, extraction buffer, sample tubes and caps)

CIP rinse water sample

Procedure:

Ensure the test kit has reached room temperature.

Label a sample tube for each rinse water sample.

Add the entire contents of an extraction buffer sachet to each sample tube.

Thoroughly mix the CIP rinse water sample to ensure it is homogeneous.

Add 0.25 mL of the rinse water sample to the sample tube containing the extraction buffer.

Cap the tube and shake for one minute.

Proceed with steps 9-14 from Protocol 1 to test the sample.

Protocol 3: Food Sample Testing
This protocol provides a general procedure for testing food samples. Specific extraction

protocols may vary depending on the food matrix and the target allergen. Always refer to the

specific kit insert for detailed instructions.

Materials:

Reveal 3-D test kit

Reveal 3-D Food Buffer

Graduated 50 mL polypropylene test tubes
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Grinder or blender for solid samples

Procedure:

Prepare a representative sample of the food product. For solid samples, this may involve

grinding or blending to achieve a homogeneous mixture.

Weigh 2 g (or 2 mL for liquid samples) of the food sample into a 50 mL graduated test tube.

Add 20 mL of Reveal 3-D Food Buffer to the tube (18 mL for liquid samples).

Cap the tube securely and shake for one minute.

Allow the sample to settle.

For some allergens, a further dilution step may be required. For example, for gluten testing,

add 800 µL of the sample extract to a new Reveal 3-D for Gluten Extraction Buffer bottle,

cap, and invert to mix.

Proceed with steps 9-14 from Protocol 1 to test the prepared sample extract.

Visualizations
The following diagrams illustrate the experimental workflows for the protocols described above.
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Environmental Swabbing Workflow
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Sample Preparation Testing Procedure

Start Equilibrate Kit to
Room Temperature

Add Extraction Buffer
to Sample Tube

Add 0.25 mL of
Rinse Sample to Tube Shake for 1 min Fill Tube Lid

with Extract
Dip Test Device

in Lid
Place on Flat Surface
& Develop for 5 min Interpret Results End

Click to download full resolution via product page

CIP Rinse Testing Workflow
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Food Sample Testing Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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